Cas no 1806009-08-4 (Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate
• CAS No: 1806009-08-4
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4885239
• Update Time: 2025-05-21

Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)2-4-8(10)7(9(11)12)5(3-13-4)14(16)17/h3,9H,2H2,1H3
• InChI Key： XVLCUURLPKQDNY-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)OC)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate

Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate (CAS No. 1806009-08-4): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate, identified by its CAS number 1806009-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitropyridines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both difluoromethyl and fluoro substituents in its molecular structure enhances its pharmacological profile, making it a valuable intermediate in the synthesis of novel drug candidates.

The structural features of Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate contribute to its unique chemical properties and reactivity. The nitro group at the 5-position and the acetic ester moiety at the 2-position provide sites for further functionalization, enabling the development of more complex molecules. These attributes make it a versatile building block in medicinal chemistry, particularly in the design of inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on nitropyridine derivatives due to their promising applications in treating a range of diseases, including cancer, inflammation, and infectious disorders. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, which are critical factors in drug design. Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate leverages these properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting specific kinases, small molecule inhibitors can modulate these pathways, leading to therapeutic effects. The nitropyridine core of Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate provides a scaffold that can be modified to create potent kinase inhibitors. For instance, studies have demonstrated its utility in developing inhibitors for tyrosine kinases, which are implicated in cancer progression.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Nitro compounds have been known to exhibit anti-inflammatory properties by modulating inflammatory cytokine production and signaling pathways. The unique structural features of Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate may enhance its ability to interact with inflammatory targets, potentially leading to the discovery of novel anti-inflammatory drugs.

The synthetic routes to Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate have also been optimized for efficiency and scalability. Modern synthetic methodologies allow for the introduction of fluorinated and difluoromethyl groups with high precision, ensuring that the final product meets the stringent requirements of pharmaceutical manufacturing. These advancements have made it feasible to produce this compound on a larger scale, facilitating further research and development.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate's behavior. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action. Such simulations are invaluable in drug design, as they allow researchers to fine-tune molecular structures before conducting expensive experimental trials.

The pharmacokinetic properties of Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate are another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability.

In conclusion, Methyl 4-(difluoromethyl)-3-fluoro-5-nitropyridine-2-acetate (CAS No. 1806009-08-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of drug candidates targeting various diseases. The ongoing research into its applications in kinase inhibition and anti-inflammatory therapy underscores its importance in modern drug discovery. As computational methods continue to advance, our understanding of this compound's behavior will further deepen, paving the way for more innovative therapeutic strategies.